2,4-dihydroxyphenylacetylasparaginyl cadaverine
2,4-dihydroxyphenylacetylasparaginyl cadaverine
Brand Name:
Vulcanchem
CAS No.:
112111-38-3
VCID:
VC0052596
InChI:
InChI=1S/C17H26N4O5/c18-6-2-1-3-7-20-17(26)13(10-15(19)24)21-16(25)8-11-4-5-12(22)9-14(11)23/h4-5,9,13,22-23H,1-3,6-8,10,18H2,(H2,19,24)(H,20,26)(H,21,25)/t13-/m0/s1
SMILES:
C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCN
Molecular Formula:
C17H26N4O5
Molecular Weight:
366.4 g/mol
2,4-dihydroxyphenylacetylasparaginyl cadaverine
CAS No.: 112111-38-3
Main Products
VCID: VC0052596
Molecular Formula: C17H26N4O5
Molecular Weight: 366.4 g/mol
| CAS No. | 112111-38-3 |
|---|---|
| Product Name | 2,4-dihydroxyphenylacetylasparaginyl cadaverine |
| Molecular Formula | C17H26N4O5 |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | (2S)-N-(5-aminopentyl)-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide |
| Standard InChI | InChI=1S/C17H26N4O5/c18-6-2-1-3-7-20-17(26)13(10-15(19)24)21-16(25)8-11-4-5-12(22)9-14(11)23/h4-5,9,13,22-23H,1-3,6-8,10,18H2,(H2,19,24)(H,20,26)(H,21,25)/t13-/m0/s1 |
| Standard InChIKey | XAMAJKAMABMMPO-ZDUSSCGKSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1O)O)CC(=O)N[C@@H](CC(=O)N)C(=O)NCCCCCN |
| SMILES | C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCN |
| Canonical SMILES | C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCN |
| Synonyms | 2,4-dihydroxyphenylacetylasparaginyl cadaverine DHPAAC |
| PubChem Compound | 194947 |
| Last Modified | Nov 11 2021 |
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